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Compound of Interest

Compound Name:
Ethanone, 1-[3-

(methylamino)cyclohexyl]-

Cat. No.: B13806766

Get Quote

Executive Summary & Structural Logic
Ethanone, 1-[3-(methylamino)cyclohexyl]- represents a simplified pharmacophore of

complex centrally acting analgesics. Unlike the rigid benzamides (e.g., U-47700) or

cyclohexanols (e.g., Tramadol), this compound presents a flexible ketone-linker motif.

Primary Chemical Class: Aminocyclohexyl Ketone.

Predicted Target Profile:

-Opioid Receptor (MOR) Agonist / Sigma-1 Receptor Ligand.

Key Structural Feature: The 1,3-disubstitution pattern on the cyclohexane ring mimics the

"tyramine" or "phenyl-ethylamine" bridge found in opioids, albeit with a saturated ring system.
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The biological activity of this compound is best understood by comparing it to established

ligands:

Feature
Ethanone, 1-[3-

(methylamino)cycloh

exyl]-

U-47700 (Standard
Agonist)

Tramadol (Clinical
Standard)

Core Scaffold
Cyclohexane

(Flexible)

Cyclohexane

(Rigid/Chiral)
Cyclohexanol

N-Substituent
Methylamino

(Secondary)

Dimethylamino

(Tertiary)
Dimethylaminomethyl

Effector Group Acetyl (Ketone)
3,4-

Dichlorobenzamide
3-Methoxyphenyl

Lipophilicity
Moderate (LogP ~1.1–

1.5)
High (LogP ~3.5) Moderate (LogP ~2.5)

Primary Action
Research Ligand /

Intermediate
Potent MOR Agonist MOR Agonist / SNRI

Mechanism of Action & Signaling Pathways
The aminocyclohexyl scaffold typically engages G-Protein Coupled Receptors (GPCRs). Based

on SAR, the expected mechanism involves binding to the orthosteric site of the

-opioid receptor, triggering

signaling.

Pathway Visualization
The following diagram illustrates the differential signaling potential between a full agonist (like

U-47700) and a partial/scaffold ligand (like the Ethanone derivative).
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Downstream Effects

Ethanone, 1-[3-(methylamino)cyclohexyl]-

µ-Opioid Receptor (MOR)

Moderate Affinity (Kd)

Comparator: U-47700

High Affinity (nM)

Gi/o ProteinActivation

Beta-Arrestin

Recruitment (Side Effect)

Adenylyl CyclaseInhibition cAMP LevelsDecrease

Click to download full resolution via product page

Caption: Predicted signaling cascade. While U-47700 induces strong Gi coupling and Beta-

arrestin recruitment, the Ethanone derivative is predicted to show partial agonism or lower

affinity due to the lack of an aromatic anchor.

Comparative Performance Analysis
A. Potency & Binding Affinity
In competitive binding assays (displacement of

-DAMGO), the absence of a bulky aromatic group (like the dichlorophenyl in U-47700)
significantly impacts potency.
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Compound Target (Binding
Affinity)

(Functional) Notes

U-47700 MOR ~5.3 nM ~140 nM
Full agonist;

highly potent.

Tramadol MOR ~2,000 nM ~10,000 nM

Weak agonist;

requires

metabolism.

Ethanone, 1-[3-

(methylamino)cy

clohexyl]-

MOR (Predicted) > 1,000 nM
Micromolar

range

Lacks aromatic

-stacking

elements

essential for

high-affinity

binding.

B. Selectivity Profile
U-47700: Highly selective for MOR over KOR (Kappa) and DOR (Delta).

Ethanone Derivative: Likely exhibits promiscuous binding. The secondary amine and ketone

suggest potential affinity for Sigma-1 receptors (

R) and Monoamine Transporters (DAT/NET), similar to simple amphetamine-like structures.

C. Solubility & Stability
Ethanone Derivative: The ketone group makes it susceptible to reduction (to alcohol) in vivo.

It is more water-soluble than U-47700 due to lower molecular weight and lipophilicity.

Comparators: U-47700 is highly lipophilic (crosses BBB rapidly); Tramadol is moderately

lipophilic.

Experimental Protocols
To validate the activity of Ethanone, 1-[3-(methylamino)cyclohexyl]-, researchers should

employ a Heterologous Competition Binding Assay.
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Protocol: Membrane Preparation & Radioligand Binding
Objective: Determine the

value against MOR.

Cell Line: CHO-K1 cells stably expressing human MOR (hMOR).

Membrane Prep:

Harvest cells in ice-cold Tris-HCl buffer (50 mM, pH 7.4).

Homogenize and centrifuge at 20,000 x g for 30 min.

Resuspend pellet in assay buffer.

Assay Setup:

Total Binding: Membrane +

-DAMGO (1 nM).

Non-Specific Binding (NSB): Add Naloxone (10

M).

Test Compound: Titrate Ethanone, 1-[3-(methylamino)cyclohexyl]- from

M to

M.

Incubation: 60 min at 25°C.

Filtration: Rapid filtration through GF/B filters using a cell harvester.

Analysis: Measure radioactivity via liquid scintillation counting. Calculate

and convert to

using the Cheng-Prusoff equation.
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Protocol: Functional cAMP Inhibition (GloSensor™)
Objective: Assess agonist vs. antagonist activity.

Transfect HEK293 cells with pGloSensor™-22F cAMP plasmid and hMOR.

Treat cells with Forskolin (10

M) to elevate baseline cAMP.

Add Test Compound.

Readout: Decrease in luminescence indicates MOR activation (Gi-mediated inhibition of

Adenylyl Cyclase).

Control: Compare response to DAMGO (

reference).

Synthesis & Precursor Workflow (Graphviz)
Understanding the chemical origin helps in identifying impurities. This compound is often a

precursor or a simplified analog in the synthesis of more complex opioids.
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Caption: Chemical lineage. The Ethanone derivative serves as a scaffold. Addition of a

dichlorophenyl group to the nitrogen or adjacent carbon is typically required to convert this

scaffold into a potent analgesic like U-47700.

Conclusion & Recommendation
Ethanone, 1-[3-(methylamino)cyclohexyl]- is not a clinical candidate but a structural probe or

chemical intermediate.

For Potency: It is significantly inferior to U-47700. The lack of an aromatic ring reduces

binding energy.

For Research: It is an excellent negative control or scaffold for Fragment-Based Drug Design

(FBDD) to study the minimal pharmacophore requirements of the aminocyclohexyl class.
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Safety Warning: As an amine-ketone, it may possess unforeseen neurotoxicity or

monoaminergic activity (stimulant-like effects) distinct from opioid activity. Handle with

standard chemical safety protocols.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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